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Compound Name: Regelidine

Cat. No.: B10819576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical data for Radiprodil, a negative

allosteric modulator of the NR2B subunit of the NMDA receptor, with other relevant compounds.

The information presented is intended to offer researchers, scientists, and drug development

professionals a comprehensive overview of Radiprodil's preclinical profile, supported by

available experimental data. All quantitative data is summarized in structured tables, and

detailed methodologies for key experiments are provided to facilitate independent verification

and further research.

Mechanism of Action: Targeting the NMDA Receptor
Radiprodil's mechanism of action centers on its function as a negative allosteric modulator of

the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B (GluN2B) subunit.

[1] This targeted modulation is crucial in conditions where overactivation of NMDA receptors is

implicated, such as in certain types of epilepsy and neurodevelopmental disorders. By binding

to a site distinct from the glutamate binding site, Radiprodil reduces the channel's opening

probability, thereby dampening excessive neuronal excitation.

The following diagram illustrates the signaling pathway of the NMDA receptor and the

modulatory role of Radiprodil.
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Experimental Setup

Testing Procedure

Data Analysis

Acclimatize Frings or DBA/2 mice
(audiogenic seizure-susceptible strains)

Administer test compound (e.g., Radiprodil)
or vehicle via intraperitoneal (i.p.) injection

Place individual mouse in a sound-attenuated chamber

Expose to a high-intensity acoustic stimulus
(e.g., 110-120 dB, 11-14 kHz) for a defined period (e.g., 60 seconds)

Observe and score seizure activity
(wild running, clonic seizures, tonic seizures, respiratory arrest)

Determine the percentage of animals protected
from tonic-clonic seizures at each dose

Calculate the ED₅₀ value using probit analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Seizure Induction

Observation and Scoring

Data Analysis

Use Wistar or Sprague-Dawley rats of specific postnatal ages

Administer test compound or vehicle
(e.g., intraperitoneally)

Inject a convulsant dose of Pentylenetetrazole (PTZ)
(e.g., 60-85 mg/kg, s.c. or i.p.)

Observe animals for a set period (e.g., 30 minutes)
for seizure activity

Score seizure severity based on a standardized scale
(e.g., Racine scale: myoclonic jerks, clonic convulsions, tonic-clonic seizures)

Determine the ability of the test compound to prevent
or delay the onset of seizures and reduce their severity

Calculate the ED₅₀ for protection against tonic-clonic seizures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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